![molecular formula C7H14O2 B067359 3-Hydroxy-5-methyl-2-hexanone CAS No. 163038-04-8](/img/structure/B67359.png)
3-Hydroxy-5-methyl-2-hexanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydroxy-5-methyl-2-hexanone (HMH) is a volatile organic compound that is commonly found in fruits and vegetables. It is responsible for the characteristic aroma of various fruits such as apples, bananas, and strawberries. HMH is also present in wine and other alcoholic beverages. The compound has gained significant attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 3-Hydroxy-5-methyl-2-hexanone is not fully understood. However, it is believed that the compound interacts with various cellular receptors and enzymes, leading to changes in cellular signaling and metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including its ability to modulate oxidative stress and inflammation. Studies have also suggested that this compound may have neuroprotective effects and could potentially be used to treat neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-Hydroxy-5-methyl-2-hexanone in lab experiments is its availability and ease of synthesis. Additionally, its characteristic aroma makes it a useful biomarker for fruit ripening studies. However, one limitation of using this compound is its volatility, which can make it difficult to measure accurately.
Future Directions
There are various future directions for research on 3-Hydroxy-5-methyl-2-hexanone, including its potential use as a therapeutic agent for various diseases. Additionally, the compound could be studied further for its antimicrobial and antioxidant properties. Future studies could also focus on developing more accurate and efficient methods for measuring this compound in biological samples.
In conclusion, this compound is a compound with various potential applications in scientific research. Its unique aroma and biochemical properties make it a useful biomarker for fruit ripening studies, while its potential therapeutic properties make it an exciting area for future research.
Synthesis Methods
3-Hydroxy-5-methyl-2-hexanone can be synthesized through various methods, including chemical synthesis and fermentation. Chemical synthesis involves the reaction of 3-hydroxy-2-butanone with isobutyraldehyde in the presence of a catalyst. Fermentation, on the other hand, involves the use of microorganisms such as bacteria and yeast to produce this compound from glucose or other simple sugars.
Scientific Research Applications
3-Hydroxy-5-methyl-2-hexanone has various applications in scientific research, including its use as a biomarker for fruit ripening and quality assessment. It has also been used as a flavoring agent in food and beverage industries. Additionally, this compound has been studied for its potential antimicrobial and antioxidant properties.
Properties
163038-04-8 | |
Molecular Formula |
C7H14O2 |
Molecular Weight |
130.18 g/mol |
IUPAC Name |
3-hydroxy-5-methylhexan-2-one |
InChI |
InChI=1S/C7H14O2/c1-5(2)4-7(9)6(3)8/h5,7,9H,4H2,1-3H3 |
InChI Key |
LZDPYURTPRCDJG-UHFFFAOYSA-N |
SMILES |
CC(C)CC(C(=O)C)O |
Canonical SMILES |
CC(C)CC(C(=O)C)O |
density |
0.922-0.932 |
163038-04-8 | |
physical_description |
Colourless liquid; Sweet, chocolate-like aroma |
solubility |
Soluble in water Soluble (in ethanol) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.